Cas no 775314-89-1 (3-[5-chloro-2-(dimethylamino)-1-(4-fluorophenyl)-1H-imidazol-4-yl]-2-cyanoprop-2-enamide)

• Product Name: 3-[5-chloro-2-(dimethylamino)-1-(4-fluorophenyl)-1H-imidazol-4-yl]-2-cyanoprop-2-enamide
• CAS No: 775314-89-1
• MF: C₁₅H₁₃ClFN₅O
• MW: 333.748024702072
• CID: 6011024
• PubChem ID: 2121560
• Update Time: 2025-10-28

3-[5-chloro-2-(dimethylamino)-1-(4-fluorophenyl)-1H-imidazol-4-yl]-2-cyanoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL1310306
• Z57008891
• EN300-26608388
• 3-[5-chloro-2-(dimethylamino)-1-(4-fluorophenyl)-1H-imidazol-4-yl]-2-cyanoprop-2-enamide
• SR-01000055940-1
• HMS2670J13
• SR-01000055940
• SMR000343477
• 775314-89-1
• MLS000517418

• Inchi： 1S/C15H13ClFN5O/c1-21(2)15-20-12(7-9(8-18)14(19)23)13(16)22(15)11-5-3-10(17)4-6-11/h3-7H,1-2H3,(H2,19,23)/b9-7+
• InChI Key： PHYRJHZHJXMXEE-VQHVLOKHSA-N
• SMILES： ClC1=C(/C=C(\C#N)/C(N)=O)N=C(N(C)C)N1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 333.0792659g/mol
• Monoisotopic Mass: 333.0792659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.9Ų

Additional information on 3-[5-chloro-2-(dimethylamino)-1-(4-fluorophenyl)-1H-imidazol-4-yl]-2-cyanoprop-2-enamide

Introduction to 3-[5-Chloro-2-(Dimethylamino)-1-(4-Fluorophenyl)-1H-Imidazol-4-yl]-2-Cyanoprop-2-enamide (CAS No. 775314-89-1)

3-[5-Chloro-2-(Dimethylamino)-1-(4-Fluorophenyl)-1H-imidazol-4-yl]-2-cyanoprop-2-enamide (CAS No. 775314-89-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structural features of this compound, particularly the presence of a chloro substituent, a dimethylamino group, and a fluorophenyl moiety, contribute to its distinct pharmacological profile.

The chemical structure of 3-[5-Chloro-2-(Dimethylamino)-1-(4-Fluorophenyl)-1H-imidazol-4-yl]-2-cyanoprop-2-enamide is characterized by a central imidazole ring, which is a common scaffold in many biologically active compounds. The substitution pattern on this ring, including the chloro, dimethylamino, and fluorophenyl groups, imparts specific interactions with biological targets, making it a promising candidate for drug development. The presence of the cyanopropenamide moiety further enhances its pharmacological properties by modulating its solubility and metabolic stability.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of this compound. Studies have shown that 3-[5-Chloro-2-(Dimethylamino)-1-(4-Fluorophenyl)-1H-imidazol-4-yl]-2-cyanoprop-2-enamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, this compound has also been investigated for its potential as an antiviral agent. Research has demonstrated that it can effectively inhibit the replication of various viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the modulation of viral entry and replication processes within host cells. These findings highlight the broad-spectrum antiviral activity of 3-[5-Chloro-2-(Dimethylamino)-1-(4-Fluorophenyl)-1H-imidazol-4-yl]-2-cyanoprop-2-enamide, making it a promising lead for the development of new antiviral therapies.

In addition to its anti-inflammatory and antiviral activities, this compound has shown potential in cancer research. Studies have indicated that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in many types of cancer. This suggests that 3-[5-Chloro-2-(Dimethylamino)-1-(4-Fluorophenyl)-1H-imidazol-4-yl]-2-cyanoprop-2-enamide could be a valuable tool in cancer therapy.

The pharmacokinetic properties of this compound have also been extensively studied. It has been found to have good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for both oral and parenteral administration. Additionally, its metabolic stability and low toxicity profile further support its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[5-Chloro-2-(Dimethylamino)-1-(4-Fluorophenyl)-1H-imidazol-4-yl]-2-cyanoprop-2-enamide in various disease conditions. Preliminary results from these trials have been promising, with the compound demonstrating significant therapeutic benefits without major side effects. These findings underscore the importance of continued research and development efforts to fully realize the therapeutic potential of this compound.

In conclusion, 3-[5-Chloro-2-(Dimethylamino)-1-(4-fluorophenyl)-1H-imidazol-4-yl]-2-cyanoprop-2-enamide (CAS No. 775314-89-1) is a multifaceted compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it a promising candidate for the development of new therapeutic agents in various disease areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in medicinal chemistry.